Cas no 1096963-05-1 (2-({1-(ethoxycarbonyl)piperidin-4-ylcarbamoyl}(methyl)amino)acetic acid)

• Product Name: 2-({1-(ethoxycarbonyl)piperidin-4-ylcarbamoyl}(methyl)amino)acetic acid
• CAS No: 1096963-05-1
• MF: C₁₂H₂₁N₃O₅
• MW: 287.31224322319
• MDL: MFCD13651103
• CID: 5237227
• PubChem ID: 43318578
• Update Time: 2025-07-20

2-({1-(ethoxycarbonyl)piperidin-4-ylcarbamoyl}(methyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[1-(ethoxycarbonyl)piperidin-4-yl]carbamoyl}(methyl)amino)acetic acid
• 2-[(1-ethoxycarbonylpiperidin-4-yl)carbamoyl-methylamino]acetic acid
• Z381042726
• 2-({[1-(ethoxycarbonyl)piperidin-4-yl]carbamoyl}(methyl)amino)aceticacid
• 1-Piperidinecarboxylic acid, 4-[[[(carboxymethyl)methylamino]carbonyl]amino]-, 1-ethyl ester
• 2-({1-(ethoxycarbonyl)piperidin-4-ylcarbamoyl}(methyl)amino)acetic acid

• MDL： MFCD13651103
• Inchi： 1S/C12H21N3O5/c1-3-20-12(19)15-6-4-9(5-7-15)13-11(18)14(2)8-10(16)17/h9H,3-8H2,1-2H3,(H,13,18)(H,16,17)
• InChI Key： VPQDEJLBYHWHJF-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)NC(N(C)CC(=O)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• XLogP3: 0
• Topological Polar Surface Area: 99.2

Additional information on 2-({1-(ethoxycarbonyl)piperidin-4-ylcarbamoyl}(methyl)amino)acetic acid

Introduction to 2-({1-(ethoxycarbonyl)piperidin-4-ylcarbamoyl}(methyl)amino)acetic acid (CAS No. 1096963-05-1) in Modern Chemical and Biomedical Research

2-({1-(ethoxycarbonyl)piperidin-4-ylcarbamoyl}(methyl)amino)acetic acid, identified by the CAS number 1096963-05-1, is a sophisticated organic compound that has garnered significant attention in the realms of chemical synthesis and biomedical applications. This compound, characterized by its intricate molecular structure, serves as a versatile intermediate in the development of novel pharmaceuticals and biochemical probes. Its unique structural features, including the presence of a piperidine ring, an ethoxycarbonyl group, and a carbamoyl moiety, make it a valuable building block for designing molecules with specific biological activities.

Thepiperidine scaffold in this compound is particularly noteworthy, as it is frequently employed in medicinal chemistry due to its ability to enhance oral bioavailability and metabolic stability. Theethoxycarbonyl group contributes to the compound's reactivity, allowing for further functionalization through various chemical transformations. These attributes make 2-({1-(ethoxycarbonyl)piperidin-4-ylcarbamoyl}(methyl)amino)acetic acid a cornerstone in the synthesis of more complex molecules aimed at targeting neurological disorders, inflammatory conditions, and other critical health issues.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds. The structural motifs present in 2-({1-(ethoxycarbonyl)piperidin-4-ylcarbamoyl}(methyl)amino)acetic acid have been leveraged to design molecules with enhanced binding affinity and selectivity for therapeutic targets. For instance, derivatives of this compound have shown promise in modulating enzyme activity associated with metabolic diseases, highlighting its potential as a pharmacological tool.

Thecarbamoyl moiety within the molecule plays a pivotal role in its interactions with biological systems. This functional group can participate in hydrogen bonding networks, which are crucial for the efficacy of many drugs. Furthermore, the presence of amethylamino substituent introduces additional conformational flexibility, enabling the compound to adopt multiple binding orientations within biological targets. Such structural versatility has been exploited in the development of small-molecule inhibitors that exhibit high potency against disease-causing proteins.

Recent studies have also explored thesynthetic pathways for producing 2-({1-(ethoxycarbonyl)piperidin-4-ylcarbamoyl}(methyl)amino)acetic acid, optimizing both yield and purity. These efforts have been driven by the need for scalable production methods to support preclinical and clinical trials. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct key structural fragments with high enantioselectivity. Such innovations underscore the compound's significance in industrial pharmaceutical settings.

Beyond its role as a synthetic intermediate, 2-({1-(ethoxycarbonyl)piperidin-4-ylcarbamoyl}(methyl)amino)acetic acid has found applications as a biochemical probe in mechanistic studies. Researchers have utilized this compound to investigate enzyme mechanisms and probe protein-ligand interactions at atomic resolution. The ability to modify specific functional groups within its structure allows scientists to dissect complex biological pathways with precision. This has led to new insights into drug resistance mechanisms and the discovery of novel therapeutic strategies.

The integration of machine learning algorithms into drug discovery pipelines has further enhanced the utility of 2-({1-(ethoxycarbonyl)piperidin-4-ylcarbamoyl}(methyl)amino)acetic acid. Predictive models trained on large datasets of bioactive compounds have identified new derivatives with improved pharmacokinetic profiles. These computational approaches complement traditional experimental methods, enabling faster identification of lead compounds for further optimization. TheCAS number 1096963-05-1 serves as a unique identifier for this compound, facilitating its documentation and communication across scientific communities.

In conclusion, 2-({1-(ethoxycarbonyl)piperidin-4-ylcarbamoyl}(methyl)amino)acetic acid represents a significant advancement in chemical synthesis and biomedical research. Its structural complexity and functional diversity make it an invaluable asset for designing novel therapeutics. As research continues to evolve, this compound will undoubtedly play an integral role in addressing some of the most pressing health challenges of our time.